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Compound of Interest

N-Methyl-4-chlorobenzylamine
Compound Name:
hydrochloride

cat. No.: B1356229

N-Methyl-4-chlorobenzylamine Hydrochloride: A
Technical Guide for Researchers

CAS Number: 65542-24-7 Molecular Formula: CsH11CIzN Molecular Weight: 192.09 g/mol

This technical guide provides an in-depth overview of N-Methyl-4-chlorobenzylamine
hydrochloride, a chemical intermediate available for research and development purposes.
The information is tailored for researchers, scientists, and professionals in the field of drug
development.

Commercial Availability and Suppliers

N-Methyl-4-chlorobenzylamine hydrochloride is commercially available from a variety of
suppliers. The purity of the compound is typically offered at 297% or 99%. While pricing and
availability are subject to change, the following table summarizes the offerings from several
known suppliers.
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Offers custom
- synthesis and process
ChemScene >97% Not specified o )
optimization services.
[1]
Weifang Yangxu 99% Milligrams to High production
0
Group Co., Ltd. Kilograms capacity mentioned.[2]
Biotuva Life Sciences >97% Not specified
MvSkinReci 9794 la. 5q. 25 Pricing available in
inRecipes 297% , 90,
Y P 9 =9, 239 Thai Baht.
Angene International N N
o Not specified Not specified
Limited
Specializes in small
ChemShuttle Not specified Not specified molecule synthesis for

drug discovery.

Physicochemical Properties

Property Value

Molecular Formula CsH11CI2N

Molecular Weight 192.09 g/mol
1-(4-chlorophenyl)-N-

Synonyms ) ]
methylmethanamine,hydrochloride

Storage Room temperature, dry conditions

Experimental Protocols

Synthesis of the Free Base: (4-Chloro-benzyl)-methyl-

amine
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While specific synthetic protocols for the hydrochloride salt are proprietary to suppliers, a
general method for the synthesis of the free base, (4-Chloro-benzyl)-methyl-amine, has been
documented. This procedure can be adapted to produce the free base, which can then be
converted to the hydrochloride salt.

Reaction: 4-chlorobenzyl chloride + methylamine — (4-Chloro-benzyl)-methyl-amine

Procedure:

An aqueous solution of methylamine (40% v/v) is slowly added to a stirred solution of 4-
chlorobenzyl chloride in tetrahydrofuran (THF) at 0°C under a nitrogen atmosphere.

e The reaction mixture is then allowed to warm to room temperature and stirred overnight.
» Upon completion, the solvent is removed by rotary evaporation.
o Residual water is removed by azeotropic distillation with toluene.

e The crude product is purified by column chromatography.

Applications in Research

N-Methyl-4-chlorobenzylamine hydrochloride is primarily utilized as a chemical intermediate
in the synthesis of more complex molecules. Its potential applications are suggested by the
biological activities of structurally related compounds. It serves as a building block for the
development of compounds with potential neuroactive and antihypertensive properties. The
presence of a chlorine atom and a secondary amine provides reactive sites for further chemical
modifications, making it a versatile scaffold in medicinal chemistry for the creation of compound
libraries for biological screening.

Note: Extensive searches of scientific literature and patent databases did not yield specific
information on the biological activity, mechanism of action, or established signaling pathways
for N-Methyl-4-chlorobenzylamine hydrochloride itself. The following workflow represents a
general approach for the initial investigation of a compound with potential biological activity.

Experimental and Procurement Workflow
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Caption: A logical workflow for the procurement and initial evaluation of a research compound.
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Potential Signaling Pathway Investigation

Given the absence of specific biological data for N-Methyl-4-chlorobenzylamine
hydrochloride, a logical next step for a researcher would be to perform broad-based screening
to identify potential biological targets. Should initial screens indicate activity, for instance, in
cancer cell lines, a general workflow for elucidating the mechanism of action could be as

follows.
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Caption: A general workflow for investigating the mechanism of action of a novel bioactive
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [commercial availability and suppliers of N-Methyl-4-
chlorobenzylamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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methyl-4-chlorobenzylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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